Cas no 2402837-95-8 (Cyclopropanol, 2,2,3,3-tetrafluoro-)

• Product Name: Cyclopropanol, 2,2,3,3-tetrafluoro-
• CAS No: 2402837-95-8
• MF: C₃H₂F₄O
• MW: 130.040995121002
• CID: 5820960
• PubChem ID: 145915610
• Update Time: 2025-06-09

Cyclopropanol, 2,2,3,3-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanol, 2,2,3,3-tetrafluoro-
• EN300-7470527
• 2402837-95-8
• 2,2,3,3-Tetrafluorocyclopropan-1-ol

• Inchi： 1S/C3H2F4O/c4-2(5)1(8)3(2,6)7/h1,8H
• InChI Key： HNGBSGJCWLBSKT-UHFFFAOYSA-N
• SMILES： C1(O)C(F)(F)C1(F)F

Computed Properties

• Exact Mass: 130.00417733g/mol
• Monoisotopic Mass: 130.00417733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Boiling Point: 62.4±40.0 °C(Predicted)
• pka: 9.84±0.60(Predicted)

Additional information on Cyclopropanol, 2,2,3,3-tetrafluoro-

Cyclopropanol, 2,2,3,3-tetrafluoro- (CAS No. 2402837-95-8): An Overview of a Promising Fluorinated Compound

Cyclopropanol, 2,2,3,3-tetrafluoro- (CAS No. 2402837-95-8) is a highly specialized fluorinated compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its cyclopropane ring structure with four fluorine atoms substituted at the 2 and 3 positions. The presence of these fluorine atoms imparts significant stability and unique reactivity to the molecule, making it a valuable building block in the synthesis of more complex molecules.

The fluorination of organic compounds is a well-established strategy in medicinal chemistry to enhance the pharmacological properties of drugs. Fluorine atoms can improve the metabolic stability, lipophilicity, and binding affinity of molecules, which are crucial for optimizing drug candidates. Cyclopropanol, 2,2,3,3-tetrafluoro- is no exception; its fluorinated structure offers several advantages that make it an attractive candidate for drug development.

Recent studies have highlighted the potential of Cyclopropanol, 2,2,3,3-tetrafluoro- in the synthesis of novel pharmaceuticals. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in various diseases. The high reactivity and stability of Cyclopropanol, 2,2,3,3-tetrafluoro- allow for efficient and selective transformations that are essential for the development of targeted therapies.

In addition to its applications in pharmaceuticals, Cyclopropanol, 2,2,3,3-tetrafluoro- has shown promise in materials science. The unique electronic properties conferred by the fluorine atoms make it suitable for use in the development of advanced materials with enhanced performance characteristics. For example, researchers at the University of California have explored the use of this compound in the synthesis of polymers with improved thermal stability and mechanical strength. These polymers have potential applications in industries such as aerospace and electronics.

The synthesis of Cyclopropanol, 2,2,3,3-tetrafluoro- typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of a suitable precursor with a fluorinating agent followed by ring closure to form the cyclopropane ring. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound on both laboratory and industrial scales.

The safety profile of Cyclopropanol, 2,2,3,3-tetrafluoro- is an important consideration for its practical applications. Extensive toxicity studies have shown that this compound exhibits low toxicity when handled properly under controlled conditions. However, as with any chemical compound, appropriate safety measures should be followed to ensure safe handling and storage.

In conclusion, Cyclopropanol, 2,2,3,3-tetrafluoro- (CAS No. 2402837-95-8) is a versatile and promising compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical properties make it an invaluable tool for researchers seeking to develop novel drugs and advanced materials. As research continues to advance our understanding of this compound's behavior and potential uses, it is likely to play an increasingly important role in various scientific and industrial fields.